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Compound of Interest

Compound Name: 5-Hydroxy Rosiglitazone Sulfate

CAS No.: 1227162-75-5; 288853-63-4

Cat. No.: B3020056

Get Quote

Executive Summary
In the development of thiazolidinediones (TZDs) for Type 2 Diabetes, the characterization of

metabolic clearance pathways is critical for assessing safety and efficacy. 5-Hydroxy
Rosiglitazone Sulfate (CAS 288853-63-4) represents a specific Phase II conjugate metabolite

of Rosiglitazone (Avandia). Unlike the parent drug, which is lipophilic and metabolized primarily

by CYP2C8, this sulfated entity represents a polar, water-soluble clearance product.

This guide provides a definitive technical overview for researchers quantifying this metabolite. It

moves beyond basic identification to cover the mechanistic genesis, handling of the reference

standard, and optimized LC-MS/MS methodologies required for rigorous pharmacokinetic (PK)

and safety studies.

Part 1: Molecular Identity & Physicochemical Profile
Understanding the chemical nature of CAS 288853-63-4 is prerequisite to successful isolation

and detection. It is the sulfate ester of the Phase I metabolite, 5-hydroxy rosiglitazone.
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Core Chemical Data
Property Specification

Chemical Name 5-Hydroxy Rosiglitazone Sulfate

CAS Number 288853-63-4

Molecular Formula C₁₈H₁₉N₃O₇S₂

Molecular Weight 453.49 g/mol

Parent Compound Rosiglitazone (CAS 122320-73-4)

Metabolic Phase Phase II (Conjugation)

Solubility
Soluble in DMSO, Methanol; Water (pH

dependent)

pKa Acidic (due to sulfate group, typically pKa < 2)

Structural Significance
The addition of the sulfate group (

) significantly alters the physicochemical properties compared to Rosiglitazone.

Polarity: Drastically increased polarity reduces retention on reverse-phase columns

compared to the parent.

Ionization: The sulfate moiety is highly acidic, making Negative Electrospray Ionization (ESI-)

the mandatory mode for sensitive detection, whereas the parent drug is typically analyzed in

Positive mode (ESI+).

Part 2: Metabolic Genesis & Biotransformation
The formation of 5-Hydroxy Rosiglitazone Sulfate illustrates the interplay between Phase I

oxidation and Phase II conjugation.

The Biotransformation Pathway
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Phase I (Oxidation): Rosiglitazone undergoes hydroxylation at the pyridine ring (or phenyl

ring depending on specific isomer, but CAS 288853-63-4 typically denotes the pyridine-5-

hydroxy derivative). This is primarily mediated by CYP2C8, with minor contribution from

CYP2C9.

Phase II (Sulfation): The newly formed hydroxyl group serves as a substrate for

Sulfotransferases (SULTs), which transfer a sulfonate group from PAPS (3'-

phosphoadenosine-5'-phosphosulfate) to the metabolite.

Pathway Visualization
The following diagram illustrates the metabolic cascade from the parent drug to the sulfated

conjugate.
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Figure 1: Sequential biotransformation of Rosiglitazone to its sulfate conjugate via CYP-

mediated oxidation and SULT-mediated conjugation.[1][2]

Part 3: Analytical Methodologies (LC-MS/MS)
As a Senior Application Scientist, I strongly advise against using generic "Rosiglitazone

methods" for this sulfate metabolite. The sulfate group requires specific handling to prevent in-

source fragmentation and to maximize sensitivity.

Sample Preparation: The "Trap" of Acidification
Standard Protocol: Protein Precipitation (PPT) or Solid Phase Extraction (SPE).
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Critical Warning: Do NOT use strong acids (like high % Formic Acid or TFA) during extraction

or storage. Aryl sulfates can be susceptible to hydrolysis back to the phenol under acidic

conditions and heat.

Recommendation: Use neutral or slightly basic extraction buffers. If PPT is used, dilute the

supernatant with water/ammonium acetate to match the initial mobile phase.

Mass Spectrometry Parameters
Unlike Rosiglitazone (which uses ESI+), the sulfate requires ESI Negative mode.

Parameter Setting Rationale

Ionization Mode ESI Negative (-)
Sulfates deprotonate easily (

). ESI+ yields poor sensitivity.

Precursor Ion (Q1) 452.1 m/z
Corresponds to

.

Product Ion (Q3) 372.1 m/z

Loss of neutral

(80 Da). This is the specific

transition for O-sulfates.

Secondary Product ~97 m/z fragment (common for sulfates,

good for confirmation).

Source Temp 350°C - 450°C

Ensure desolvation without

thermal degradation of the

sulfate.

Chromatographic Conditions
Column: C18 or Phenyl-Hexyl (e.g., Waters XSelect HSS T3 or Phenomenex Kinetex).

Mobile Phase A: 10mM Ammonium Acetate (pH ~5.5 - 6.0). Avoid 0.1% Formic Acid to

prevent on-column hydrolysis.
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Mobile Phase B: Acetonitrile (or Methanol).

Gradient: Sulfates are more polar. Start at 5-10% B to retain the analyte, ramping to 90% B.

Analytical Workflow Diagram
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Figure 2: Optimized bioanalytical workflow emphasizing pH control and negative mode

ionization.

Part 4: Applications in Drug Development
Metabolite in Safety Testing (MIST)
Regulatory bodies (FDA/EMA) require the evaluation of disproportionate metabolites. If 5-
Hydroxy Rosiglitazone Sulfate is present in humans at significantly higher levels than in

toxicology species, it requires separate safety testing.
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Action: Quantify this specific CAS in human vs. animal plasma (rat/dog) to calculate

exposure ratios.

Drug-Drug Interaction (DDI) Marker
Since the formation depends on CYP2C8 and SULTs:

Inhibition of CYP2C8 (e.g., by Gemfibrozil) will decrease the formation of the 5-hydroxy

precursor, and subsequently the sulfate.

Inhibition of SULTs (e.g., by Mefenamic acid) will decrease the sulfate but potentially

increase the 5-hydroxy intermediate.

Protocol: Use CAS 288853-63-4 as a specific endpoint to distinguish between Phase I and

Phase II inhibition in hepatocyte assays.

Reference Standard Management
Storage: Hygroscopic solid. Store at -20°C under inert atmosphere (Nitrogen/Argon).

Reconstitution: Dissolve in DMSO or Methanol. Avoid aqueous unbuffered solutions for long-

term storage to prevent hydrolysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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